KCNA5

Target Description

KCNA5 encodes the Kv1.5 voltage-gated potassium channel alpha subunit, predominantly expressed in the heart and smooth muscle. This channel plays a crucial role in repolarization of cardiac action potentials, particularly in the atria, influencing heart rate and rhythm. Mutations or dysregulation of KCNA5 are implicated in various cardiovascular conditions, including atrial fibrillation and Brugada syndrome, making it a significant target in electrophysiology and cardiology research.